Cas no 2389009-27-0 (8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole)
8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole
- 8-bromo-2-methyl-4H,5H-naphtho[1,2-d][1,3]oxazole
- 8-Bromo-2-methyl-4,5-dihydronaphtho[1,2-d]oxazole
- SCHEMBL23112675
- 2389009-27-0
- E81796
- Naphth[1,2-d]oxazole, 8-bromo-4,5-dihydro-2-methyl-
- CS-0143491
-
- Inchi: 1S/C12H10BrNO/c1-7-14-12-10-6-9(13)4-2-8(10)3-5-11(12)15-7/h2,4,6H,3,5H2,1H3
- InChI Key: QTFUDXNGWDDBNH-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C1=C(CC2)OC(C)=N1
Computed Properties
- Exact Mass: 262.99458 g/mol
- Monoisotopic Mass: 262.99458 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26
- Molecular Weight: 264.12
8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM560292-100mg |
8-Bromo-2-methyl-4,5-dihydronaphtho[1,2-d]oxazole |
2389009-27-0 | 97% | 100mg |
$95 | 2024-07-28 | |
| Chemenu | CM560292-250mg |
8-Bromo-2-methyl-4,5-dihydronaphtho[1,2-d]oxazole |
2389009-27-0 | 97% | 250mg |
$159 | 2024-07-28 | |
| Chemenu | CM560292-1g |
8-Bromo-2-methyl-4,5-dihydronaphtho[1,2-d]oxazole |
2389009-27-0 | 97% | 1g |
$350 | 2024-07-28 | |
| Aaron | AR01X044-100mg |
8-Bromo-2-Methyl-4,5-Dihydronaphtho[1,2-D]Oxazole |
2389009-27-0 | 98% | 100mg |
$13.00 | 2025-02-12 | |
| Aaron | AR01X044-250mg |
8-Bromo-2-methyl-4,5-dihydronaphtho[1,2-d]oxazole |
2389009-27-0 | 98% | 250mg |
$31.00 | 2023-12-14 | |
| Aaron | AR01X044-1g |
8-Bromo-2-methyl-4,5-dihydronaphtho[1,2-d]oxazole |
2389009-27-0 | 98% | 1g |
$117.00 | 2023-12-14 | |
| 1PlusChem | 1P01WZVS-100mg |
8-Bromo-2-methyl-4,5-dihydronaphtho[1,2-d]oxazole |
2389009-27-0 | 95% | 100mg |
$250.00 | 2024-05-22 | |
| 1PlusChem | 1P01WZVS-250mg |
8-Bromo-2-methyl-4,5-dihydronaphtho[1,2-d]oxazole |
2389009-27-0 | 95% | 250mg |
$378.00 | 2024-05-22 |
8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole
Introduction to 8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole (CAS No. 2389009-27-0)
8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole, identified by its CAS number 2389009-27-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazole family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 8-position and a methyl group at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.
The benzoxazole core structure is a prominent motif in natural products and synthetic drugs, exhibiting a wide range of biological functions, including anti-inflammatory, antimicrobial, and anticancer properties. The 8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole derivative has been studied for its potential as an intermediate in the synthesis of more complex pharmacophores. Its dihydrobenzo[e][1,3]benzoxazole framework suggests stability and flexibility, which are crucial for interactions with biological targets.
In recent years, there has been a surge in research focused on developing novel benzoxazole derivatives as therapeutic agents. The bromine atom in 8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or amino groups at various positions of the molecule, expanding its chemical space and potentially enhancing its biological activity.
One of the most compelling aspects of this compound is its potential application in oncology research. Benzoxazole derivatives have been reported to inhibit kinases and other enzymes involved in cancer cell proliferation. For instance, studies have demonstrated that certain benzoxazole-based compounds can modulate pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in tumors. The 8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole scaffold may serve as a precursor for developing next-generation kinase inhibitors with improved selectivity and efficacy.
Another area of interest is the compound's antimicrobial properties. The structural features of benzoxazoles can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary studies on related derivatives have shown promising results against Gram-positive bacteria and fungi. The bromine substituent in 8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole may enhance its ability to interact with microbial targets by increasing lipophilicity or electronic affinity.
The synthesis of 8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include cyclization reactions to form the benzoxazole ring system followed by functional group modifications to introduce the bromine and methyl groups. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.
In conclusion,8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole (CAS No. 2389009-27-0) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for benzoxazole derivatives,8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole is poised to play a significant role in future pharmacological innovations.
2389009-27-0 (8-Bromo-2-methyl-4,5-dihydrobenzo[e][1,3]benzoxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)